2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide

• IUPAC Name: 1-[(3,4-dimethoxybenzoyl)amino]-3-(furan-2-ylmethyl)thiourea
• InChI: InChI=1S/C15H17N3O4S/c1-20-12-6-5-10(8-13(12)21-2)14(19)17-18-15(23)16-9-11-4-3-7-22-11/h3-8H,9H2,1-2H3,(H,17,19)(H2,16,18,23)
• InChI Key: CHWGLBWECFEZOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NNC(=S)NCC2=CC=CO2)OC
• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol

Description

2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide, also known as DMF-4T, is a small molecule that has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the areas of cancer research, drug discovery, and materials science.

Scientific Research Applications

2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide exerts its anti-cancer effects by inducing cell cycle arrest and apoptosis in cancer cells. In addition to its anti-cancer properties, 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide has also been investigated for its potential use in drug discovery. It has been shown to enhance the activity of certain drugs, making them more effective in treating diseases. Furthermore, 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide has been studied for its potential applications in materials science. It has been used as a building block for the synthesis of various organic materials, including organic semiconductors and polymers.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide involves the inhibition of various signaling pathways that are involved in cancer cell growth and survival. 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide has been shown to inhibit the Akt/mTOR pathway, which is a key signaling pathway in cancer cells. In addition, 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide has been shown to induce the generation of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and ultimately cell death.
Biochemical and Physiological Effects:
2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide has been shown to have both biochemical and physiological effects. Biochemically, 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide has been shown to inhibit the activity of various enzymes involved in cancer cell growth and survival. Physiologically, 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide has been shown to enhance the activity of certain drugs, making them more effective in treating diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide is its ability to inhibit the growth of various cancer cell lines. This makes it a valuable tool for cancer research and drug discovery. Another advantage of 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide is its versatility in materials science. It can be used as a building block for the synthesis of various organic materials. However, one of the limitations of 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide is its low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide research. One area of research is the development of more efficient synthesis methods for 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide. Another area of research is the investigation of 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide's potential use in combination therapy with other drugs. Additionally, 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide's potential applications in materials science could be further explored. Finally, more research is needed to fully understand the mechanism of action of 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide involves the reaction of 2-(3,4-dimethoxybenzoyl)hydrazinecarbothioamide with 2-furaldehyde in the presence of a catalyst. The resulting compound is then purified using column chromatography to obtain 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide in high purity. This method has been optimized to produce 2-(3,4-dimethoxybenzoyl)-N-(2-furylmethyl)hydrazinecarbothioamide in large quantities with high efficiency.